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Compound of Interest

Compound Name: (R)-Bicalutamide-d4
CAS No.: 1217826-87-3
Cat. No.: B564370
. J

This guide provides an in-depth overview of (R)-Bicalutamide-d4, a deuterated analog of the
non-steroidal antiandrogen, (R)-Bicalutamide. Designed for researchers, scientists, and drug
development professionals, this document delves into the core physicochemical properties,
applications, and analytical methodologies related to this stable isotope-labeled compound.

Introduction: The Significance of Isotopic Labeling

(R)-Bicalutamide is the pharmacologically active enantiomer of Bicalutamide, a potent
androgen receptor (AR) antagonist used primarily in the treatment of prostate cancer.[1] By
competitively inhibiting the binding of androgens to the AR, it disrupts the signaling pathway
that promotes the growth of prostate cancer cells.[2]

The introduction of deuterium atoms into the (R)-Bicalutamide structure to create (R)-
Bicalutamide-d4 provides a crucial tool for bioanalytical studies. The increased mass of
deuterium compared to hydrogen allows for the differentiation of the labeled and unlabeled
compounds by mass spectrometry. This property is invaluable for quantitative analyses in
complex biological matrices, where it is commonly employed as an internal standard.

Physicochemical Properties

The fundamental characteristics of (R)-Bicalutamide-d4 are summarized in the table below.
These properties are essential for designing and executing analytical methods, as well as for
understanding its behavior in various experimental settings.
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Property Value Source
CAS Number 1217826-87-3 [3]
Molecular Formula C18H10D4FaN204S [3]
Molecular Weight 434.4 g/mol [3]

(2R)-N-[4-cyano-3-
(trifluoromethyl)phenyl]-2-
hydroxy-2-methyl-3-(2,3,5,6-

IUPAC Name Yoy _ ae [3]
tetradeuterio-4-
fluorophenyl)sulfonylpropanam

ide

Note: A racemic mixture of Bicalutamide-d4 is also available under CAS number 1185035-71-5.

[4]

Application as an Internal Standard in LC-MS/MS
Analysis

The primary application of (R)-Bicalutamide-d4 is as an internal standard for the quantification
of Bicalutamide in biological samples using liquid chromatography-tandem mass spectrometry
(LC-MS/MS).[2] The rationale behind using a stable isotope-labeled internal standard is to
correct for variations in sample preparation, injection volume, and matrix effects, thereby
ensuring the accuracy and precision of the analytical method.

Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of (R)-Bicalutamide in
a biological matrix, such as plasma, using (R)-Bicalutamide-d4 as an internal standard.
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LC-MS/MS quantification workflow.

Detailed Protocol: Quantification in Human Plasma

This protocol outlines a validated method for determining the concentration of (R)-Bicalutamide

in human plasma.

[EEN

. Preparation of Calibration Standards and Quality Control Samples:

Prepare a stock solution of (R)-Bicalutamide and (R)-Bicalutamide-d4 in a suitable organic
solvent (e.g., methanol).

Serially dilute the (R)-Bicalutamide stock solution with blank human plasma to create
calibration standards at various concentrations.

Prepare quality control (QC) samples at low, medium, and high concentrations in a similar

manner.

. Sample Extraction:

To 100 pL of plasma sample (calibration standard, QC, or unknown), add 10 pL of the (R)-
Bicalutamide-d4 internal standard working solution.

Add 300 pL of acetonitrile to precipitate proteins.
Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.
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e Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

* lonization Mode: Positive.
 MRM Transitions:
o (R)-Bicalutamide: To be determined empirically, e.g., m/z 431.1 - 255.1
o (R)-Bicalutamide-d4: To be determined empirically, e.g., m/z 435.1 - 259.1
4. Data Analysis:
« Integrate the peak areas for both the analyte and the internal standard.
o Calculate the peak area ratio of (R)-Bicalutamide to (R)-Bicalutamide-d4.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of (R)-Bicalutamide in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Conclusion

(R)-Bicalutamide-d4 is an indispensable tool for the accurate and precise quantification of (R)-
Bicalutamide in biological matrices. Its use as an internal standard in LC-MS/MS-based
bioanalytical methods is a well-established practice that enhances the reliability of
pharmacokinetic and drug metabolism studies. This guide provides a foundational
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understanding of its properties and a practical framework for its application in a research
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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